7beta-(5-Hydroxy-5-carboxyvarelamido)-3-hydroxymethyl-3-cephem-4-carboxylic acid
Overview
Description
7beta-(5-Hydroxy-5-carboxyvarelamido)-3-hydroxymethyl-3-cephem-4-carboxylic acid, also known as 7beta-(5-Hydroxy-5-carboxyvarelamido)-3-hydroxymethyl-3-cephem-4-carboxylic acid, is a useful research compound. Its molecular formula is C14H18N2O8S and its molecular weight is 374.37 g/mol. The purity is usually 95%.
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properties
CAS RN |
85416-37-1 |
|---|---|
Product Name |
7beta-(5-Hydroxy-5-carboxyvarelamido)-3-hydroxymethyl-3-cephem-4-carboxylic acid |
Molecular Formula |
C14H18N2O8S |
Molecular Weight |
374.37 g/mol |
IUPAC Name |
(6R,7R)-7-[(5-carboxy-5-hydroxypentanoyl)amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C14H18N2O8S/c17-4-6-5-25-12-9(11(20)16(12)10(6)14(23)24)15-8(19)3-1-2-7(18)13(21)22/h7,9,12,17-18H,1-5H2,(H,15,19)(H,21,22)(H,23,24)/t7?,9-,12-/m1/s1 |
InChI Key |
ZUIQRUZRRLGKCT-XTOKZYMASA-N |
Isomeric SMILES |
C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)CCCC(C(=O)O)O)C(=O)O)CO |
SMILES |
C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)O)C(=O)O)CO |
Canonical SMILES |
C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)O)C(=O)O)CO |
synonyms |
7 beta-(5-hydroxy-5-carboxyvarelamido)-3-hydroxymethyl-3-cephem-4-carboxylic acid 7-HCHCC |
Origin of Product |
United States |
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